Cas no 61655-24-1 (2H-Purin-2-imine, 1,9-dihydro-)

• Product Name: 2H-Purin-2-imine, 1,9-dihydro-
• CAS No: 61655-24-1
• MF: C₅H₅N₅
• MW: 135.126699209213
• CID: 471238
• Update Time: 2024-01-30

2H-Purin-2-imine, 1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-imine, 1,9-dihydro-
• 2H-Purin-2-imine, 1,9-dihydro- (9CI)

• Inchi： 1S/C5H5N5/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H3,6,7,8,9,10)
• InChI Key： MWBWWFOAEOYUST-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(=N)NC=2)NC=1

Computed Properties

• Exact Mass: 135.05465

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• Boiling Point: 251.1±23.0 °C(Predicted)
• PSA: 72.63
• pka: 6.99±0.20(Predicted)